Cas no 1261449-98-2 (2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde)

• Product Name: 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde
• CAS No: 1261449-98-2
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4924678
• Update Time: 2025-05-19

2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H7F4NO2/c14-12-5-9(7-19)11(6-18-12)8-1-3-10(4-2-8)20-13(15,16)17/h1-7H
• InChI Key： XLEOBGCFZHECQT-UHFFFAOYSA-N
• SMILES： FC1=CC(C=O)=C(C=N1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde

Professional Introduction to Compound with CAS No 1261449-98-2 and Product Name: 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde

2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde, identified by its CAS number 1261449-98-2, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic aldehydes, characterized by its unique structural framework that integrates fluorine, methoxy, and isonicotinaldehyde functionalities. The presence of these specific substituents not only imparts distinct chemical properties but also opens up a myriad of possibilities for its application in drug discovery and development.

The structural motif of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde encompasses an isonicotinaldehyde core, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The introduction of a fluorine atom at the 2-position and a trifluoromethoxy group at the 4-position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms, owing to their ability to modulate bioavailability and binding affinity. The fluorine atom in 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde can participate in various non-covalent interactions with biological targets, thereby influencing the compound's pharmacokinetic profile. This feature is particularly valuable in designing drugs that require precise targeting and sustained activity.

The trifluoromethoxy group appended to the phenyl ring adds another layer of complexity to the compound's interactions. This substituent is known for its ability to enhance binding affinity through dipole-dipole interactions and halogen bonding. Such interactions are crucial in achieving high selectivity and efficacy in drug design. Moreover, the electronic properties of the trifluoromethoxy group can influence the compound's reactivity and stability, making it a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde and potential biological targets, thereby accelerating the drug discovery process. These computational studies have hinted at the compound's potential as an inhibitor of various enzymes involved in cancer metabolism, making it a promising candidate for further investigation.

Experimental validation of these computational predictions has been ongoing in several research laboratories. Initial studies have demonstrated that derivatives of isonicotinaldehyde exhibit significant inhibitory activity against enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK), which are crucial in cancer metabolism. The presence of fluorine and trifluoromethoxy groups in 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde appears to enhance its binding affinity towards these enzymes, suggesting its potential as an anti-cancer agent.

The synthesis of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include functional group transformations such as halogenation, methylation, and condensation reactions. Advanced synthetic methodologies, including transition metal-catalyzed reactions, have been employed to streamline these processes. The use of fluorinating agents and protecting groups plays a critical role in maintaining regioselectivity throughout the synthesis.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the structural integrity of 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde and provide insights into its chemical environment. Additionally, X-ray crystallography may be employed to determine the crystal structure of the compound, offering a detailed view of its molecular geometry and packing arrangement.

In conclusion, 2-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinaldehyde represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications for this compound, it is likely to play a pivotal role in the development of novel drugs targeting various diseases.